Ice-mediated coating of macroporous cryogels by carbon nanotubes: a concept towards electrically conducting nanocomposites†

Chemical Communications Pub Date: 2011-04-18 DOI: 10.1039/C1CC11045D

Abstract

Electrically conducting super-macroporous polymer/carbon nanotubes (CNTs) composites have been fabricated with the aid of cryogenic treatment. CNTs are selectively deposited onto the inner surface of interconnected polymer walls surrounding large air-filled pores. The present concept provides highly conducting nanocomposites at a very low nanotubes content.

Graphical abstract: Ice-mediated coating of macroporous cryogels by carbon nanotubes: a concept towards electrically conducting nanocomposites
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